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Compound of Interest

Compound Name: 1-Iodoadamantane

Cat. No.: B1585816 Get Quote

This document provides essential safety and logistical information for the proper disposal of 1-
Iodoadamantane (CAS 768-93-4). The following procedures are designed to ensure the safety

of laboratory personnel and compliance with environmental regulations. As a halogenated

organic compound, 1-Iodoadamantane requires disposal as hazardous waste.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is critical to handle 1-Iodoadamantane with

appropriate personal protective equipment (PPE). All handling and waste consolidation should

occur within a certified chemical fume hood to minimize inhalation exposure.
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Personal Protective Equipment (PPE) Specification

Eye Protection

Chemical safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)

standards.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Gloves must be inspected before

use and disposed of properly after.

Body Protection
A flame-resistant lab coat or impervious clothing

should be worn.

Respiratory Protection

A NIOSH-approved N95 dust mask or a full-face

respirator should be used if dust formation is

likely or if exposure limits are exceeded.

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of 1-Iodoadamantane is through a

licensed professional waste disposal service, typically involving incineration at a regulated

hazardous waste facility.[1] Do not attempt to dispose of this chemical down the drain or in

regular solid waste.

1. Waste Segregation and Collection:

Designate a Waste Stream: 1-Iodoadamantane is classified as a halogenated organic

waste. It must be collected separately from non-halogenated organic waste.

Solid Waste: Collect pure 1-Iodoadamantane, as well as grossly contaminated items (e.g.,

weighing boats, pipette tips, gloves), in a designated, compatible, and clearly labeled

hazardous waste container. The container should be made of a material that will not react

with the chemical.

Liquid Waste: If 1-Iodoadamantane is in a solution, it should be collected in a designated

container for halogenated organic liquid waste. Do not mix with incompatible waste streams

such as strong acids, bases, or oxidizers.
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2. Container Labeling:

All waste containers must be clearly and securely labeled as "Hazardous Waste."

The label must include the full chemical name: "1-Iodoadamantane."

List all constituents of the waste container, including solvents and their approximate

percentages.

Indicate the date when waste was first added to the container.

3. Storage of Waste:

Store sealed hazardous waste containers in a designated and secure satellite accumulation

area.

The storage area should be cool, dry, well-ventilated, and away from direct sunlight and

sources of ignition.

Ensure that the stored waste is segregated from incompatible materials.

4. Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to schedule a pickup.

Provide an accurate and complete description of the waste, including its composition and

quantity.

Follow all institutional and local regulations for the transfer and handover of hazardous

waste.

Quantitative Data Summary
The following table summarizes key quantitative data for 1-Iodoadamantane, which is

essential for safe handling and disposal planning.
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Property Value

CAS Number 768-93-4[2][3]

Molecular Formula C₁₀H₁₅I[2]

Molecular Weight 262.13 g/mol

Melting Point 75-76 °C

Form Solid

Storage Class 11 - Combustible Solids

Experimental Protocols
Currently, there are no widely accepted and validated experimental protocols for the in-lab

neutralization or deactivation of 1-Iodoadamantane for disposal purposes. The standard and

required procedure is collection and disposal via a licensed hazardous waste management

service. Any attempt at chemical neutralization (e.g., reduction of the iodo- group) should only

be performed by trained professionals as a documented and validated experimental procedure,

not as a routine disposal method.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 1-Iodoadamantane in a laboratory setting.
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Start: 1-Iodoadamantane Waste Generated

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Assess Waste Form
(Solid or Liquid?)

3a. Collect in 'Halogenated
Organic SOLIDS' Waste Container

Solid

3b. Collect in 'Halogenated
Organic LIQUIDS' Waste Container

Liquid

4. Label Container Correctly
- 'Hazardous Waste'
- '1-Iodoadamantane'
- All Constituents & %

- Accumulation Start Date

5. Store Sealed Container in
Designated Satellite Accumulation Area

6. Contact EHS or Licensed
Waste Disposal Contractor for Pickup

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Disposal workflow for 1-Iodoadamantane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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